Cas no 30910-47-5 (Benzenamine, N-phenyl-,hydrobromide (1:1))

• Product Name: Benzenamine, N-phenyl-,hydrobromide (1:1)
• CAS No: 30910-47-5
• MF: C₁₂H₁₂BrN
• MW: 250.134382247925
• CID: 313829
• PubChem ID: 44151216
• Update Time: 2025-06-14

Benzenamine, N-phenyl-,hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-phenyl-,hydrobromide (1:1)
• Diphenylammonium bromide
• N-phenylanilinium bromide
• Diphenylaminhydrobromid
• DTXSID10953078
• 30910-47-5
• Benzenamine,N-phenyl-,hydrobromide (1:1)
• SCHEMBL9362761
• Diphenylamine hydrobromide
• N-Phenylaniline--hydrogen bromide (1/1)
• EINECS 250-386-1
• 9RHB7CSS3Y
• Benzenamine, N-phenyl-, hydrobromide (1:1)
• ADWDNOJZWIDEOT-UHFFFAOYSA-N

• Inchi： 1S/C12H11N.BrH/c1-3-7-11(8-4-1)13-12-9-5-2-6-10-12;/h1-10,13H;1H
• InChI Key： ADWDNOJZWIDEOT-UHFFFAOYSA-N
• SMILES： Br.N(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 236.9214
• Monoisotopic Mass: 249.015312
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 16.6

Experimental Properties

• Boiling Point: 302°Cat760mmHg
• Flash Point: 152.8°C
• PSA: 14.1

Additional information on Benzenamine, N-phenyl-,hydrobromide (1:1)

Research Brief on Benzenamine, N-phenyl-,hydrobromide (1:1) (CAS: 30910-47-5): Recent Advances and Applications

Benzenamine, N-phenyl-,hydrobromide (1:1) (CAS: 30910-47-5), also known as diphenylamine hydrobromide, is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique molecular structure and properties, has been the subject of recent studies exploring its potential applications in drug development, material science, and biochemical assays. The following research brief synthesizes the latest findings related to this compound, highlighting its synthesis, characterization, and emerging applications.

Recent studies have focused on the synthesis and optimization of Benzenamine, N-phenyl-,hydrobromide (1:1) to enhance its purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize its structural and chemical properties. These efforts are critical for ensuring the compound's suitability for pharmaceutical applications, where purity and stability are paramount. Researchers have also investigated its solubility and stability under various conditions, providing valuable data for formulation development.

In the realm of drug discovery, Benzenamine, N-phenyl-,hydrobromide (1:1) has shown promise as an intermediate in the synthesis of novel therapeutic agents. Its role in the formation of Schiff bases and other derivatives has been explored, with potential applications in antimicrobial and anticancer therapies. Recent in vitro studies have demonstrated its efficacy in inhibiting specific enzymatic pathways, suggesting its utility as a lead compound for further drug development. Additionally, its interactions with biological macromolecules, such as proteins and DNA, are being investigated to understand its mechanism of action at the molecular level.

Beyond pharmaceuticals, this compound has garnered attention in material science for its potential use in organic electronics and photoluminescent materials. Researchers have synthesized and characterized its derivatives to evaluate their optical and electronic properties, with findings indicating potential applications in light-emitting diodes (LEDs) and sensors. The compound's ability to form stable complexes with metals has also been explored, opening new avenues for catalytic applications.

In conclusion, Benzenamine, N-phenyl-,hydrobromide (1:1) (CAS: 30910-47-5) represents a versatile compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, driven by advancements in synthetic chemistry and analytical techniques. Future research directions may include further exploration of its therapeutic potential, optimization of its physicochemical properties, and expansion of its applications in material science. This brief underscores the importance of continued investigation into this compound to fully realize its scientific and industrial potential.